3-(1,3-benzodioxol-5-yl)-7-methoxy-2-methyl-6-propyl-4H-chromen-4-one

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-7-methoxy-2-methyl-6-propylchromen-4-one
• InChI: InChI=1S/C21H20O5/c1-4-5-13-8-15-18(10-17(13)23-3)26-12(2)20(21(15)22)14-6-7-16-19(9-14)25-11-24-16/h6-10H,4-5,11H2,1-3H3
• InChI Key: QDHILQUJDCCMCA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC2=C(C=C1OC)OC(=C(C2=O)C3=CC4=C(C=C3)OCO4)C
• Molecular Formula: C21H20O5
• Molecular Weight: 352.4 g/mol

Description

The compound “3-(1,3-benzodioxol-5-yl)-7-methoxy-2-methyl-6-propyl-4H-chromen-4-one” is a complex organic molecule. It contains a benzodioxole group (1,3-benzodioxol-5-yl), a methoxy group (7-methoxy), a methyl group (2-methyl), a propyl group (6-propyl), and a chromen-4-one group (4H-chromen-4-one). The presence of these functional groups suggests that this compound may have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps and various types of chemical reactions. The exact synthesis pathway would depend on the starting materials and the specific conditions used. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography could be used to elucidate the structure.

Chemical Reactions Analysis

This compound, due to its various functional groups, could potentially undergo a variety of chemical reactions. For example, the benzodioxole group could participate in electrophilic aromatic substitution reactions, and the chromen-4-one group could undergo nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and reactivity, would be determined by its molecular structure and the functional groups it contains.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would be determined by how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if this compound is highly reactive or toxic, it could pose a risk to health and safety.